Cas no 1305325-22-7 (8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine)
8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 8-methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
- 8-methoxy-2H,3H-[1,4]dioxino[2,3-b]pyridine
- 8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, AldrichCPR
- 8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine
-
- MDL: MFCD20487011
- Inchi: 1S/C8H9NO3/c1-10-6-2-3-9-8-7(6)11-4-5-12-8/h2-3H,4-5H2,1H3
- InChI Key: AFNKAQOIVZKQCJ-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=NC=2OCC1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Topological Polar Surface Area: 40.6
8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M269843-10mg |
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
1305325-22-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M269843-50mg |
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
1305325-22-7 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M269843-100mg |
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
1305325-22-7 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Matrix Scientific | 070884-250mg |
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
1305325-22-7 | 250mg |
$559.00 | 2023-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847351-1g |
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
1305325-22-7 | 98% | 1g |
¥11224.00 | 2024-08-09 |
8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine
Introduction to 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] (CAS No. 1305325-22-7)
8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine], identified by the Chemical Abstracts Service Number (CAS No.) 1305325-22-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the dioxino[2,3-bpyridine] class, which combines the structural features of both dioxin and pyridine moieties, making it a versatile scaffold for drug discovery and development.
The molecular structure of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] incorporates a methoxy group at the 8-position of the dioxino ring, which may influence its electronic properties and reactivity. The presence of the dihydro intermediate in the dioxino[2,3-bpyridine] core suggests potential for further functionalization, enabling the synthesis of derivatives with tailored biological profiles. Such structural features are of particular interest in the design of novel therapeutic agents targeting various diseases.
In recent years, there has been growing interest in exploring the pharmacological potential of dioxino[2,3-bpyridine] derivatives. The combination of a dioxin-like moiety with a pyridine ring has been shown to confer unique interactions with biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that compounds within this class may exhibit properties such as kinase inhibition or modulation of transcription factor activity, which are relevant to the treatment of conditions like cancer and inflammation.
One of the most compelling aspects of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] is its potential as a lead compound for further optimization. The methoxy group provides a handle for chemical modification through techniques such as halogenation, alkylation, or coupling reactions, allowing chemists to explore new analogs with enhanced efficacy or improved pharmacokinetic profiles. This flexibility is crucial in modern drug discovery pipelines, where lead optimization is often required to achieve desired therapeutic outcomes.
The synthesis of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the dioxino core followed by functionalization at specific positions using protective group strategies. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for industrial applications.
From a medicinal chemistry perspective,8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] represents an exciting opportunity for interdisciplinary research. Its unique structure suggests potential applications not only in oncology but also in neurology and infectious diseases. For instance,dioxino[2, 3-bpyridine] derivatives have been investigated for their ability to interfere with bacterial biofilm formation,a critical factor in antibiotic resistance. Such findings underscore the importance of exploring structurally diverse compounds like this one to address unmet medical needs.
The pharmacokinetic properties of 8-Methoxy-2, 3-dihydro-1, 4-dioxino[ 2, 3-bpyridine] are also subjects of active investigation. Understanding how this compound is absorbed、distributed、metabolized,and excreted (ADME) is essential for assessing its clinical potential. Preliminary data suggest that modifications at the methoxy group may influence solubility and metabolic stability,which are critical parameters for drug development。These insights guide efforts to optimize formulations that enhance bioavailability while minimizing toxicity。
In conclusion,8-Methoxy- 2, 3-dihydro- 1, 4-dioxino[ 2, 3-bpyridine] (CAS No. 1305325 - 22 - 7) is a promising compound with significant therapeutic potential。Its unique structural features make it an attractive scaffold for designing novel drugs targeting various diseases。Ongoing research continues to uncover new applications and synthetic strategies for this class of compounds,highlighting their importance in modern pharmaceutical science。As our understanding of biological mechanisms evolves,so too will our ability to harness such molecules for human health benefits。
1305325-22-7 (8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)